[(4-Bromonaphthyl)sulfonyl](oxolan-2-ylmethyl)amine

• IUPAC Name: 4-bromo-N-(oxolan-2-ylmethyl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C15H16BrNO3S/c16-14-7-8-15(13-6-2-1-5-12(13)14)21(18,19)17-10-11-4-3-9-20-11/h1-2,5-8,11,17H,3-4,9-10H2
• InChI Key: NGJHWKDTWHKGSL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNS(=O)(=O)C2=CC=C(C3=CC=CC=C32)Br
• Molecular Formula: C15H16BrNO3S
• Molecular Weight: 370.3 g/mol

Description

The compound “(4-Bromonaphthyl)sulfonylamine” is a complex organic molecule that contains a bromonaphthyl group, a sulfonyl group, and an oxolan-2-ylmethylamine group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The bromonaphthyl group would contribute aromaticity, the sulfonyl group would introduce polarity, and the oxolan-2-ylmethylamine group would add additional complexity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the bromine atom, which is a good leaving group, and the sulfonyl group, which is a strong electron-withdrawing group. The oxolan-2-ylmethylamine group could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the bromine atom would likely make it relatively heavy and possibly volatile, while the sulfonyl group could enhance its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. It could potentially interact with biological systems in a variety of ways, depending on its structure and the presence of the various functional groups.

Future Directions

The potential applications and future directions for research on this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or environmental science.